Acebrophylline
Acebrophylline
Brand Name:
Vulcanchem
CAS No.:
96989-76-3
VCID:
VC21077669
InChI:
InChI=1S/C13H18Br2N2O.C9H10N4O4/c14-9-5-8(13(16)12(15)6-9)7-17-10-1-3-11(18)4-2-10;1-11-7-6(8(16)12(2)9(11)17)13(4-10-7)3-5(14)15/h5-6,10-11,17-18H,1-4,7,16H2;4H,3H2,1-2H3,(H,14,15)
SMILES:
CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(=O)O.C1CC(CCC1NCC2=C(C(=CC(=C2)Br)Br)N)O
Molecular Formula:
C22H28Br2N6O5
Molecular Weight:
616.3 g/mol
Acebrophylline
CAS No.: 96989-76-3
Cat. No.: VC21077669
Molecular Formula: C22H28Br2N6O5
Molecular Weight: 616.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 96989-76-3 |
|---|---|
| Molecular Formula | C22H28Br2N6O5 |
| Molecular Weight | 616.3 g/mol |
| IUPAC Name | 4-[(2-amino-3,5-dibromophenyl)methylamino]cyclohexan-1-ol;2-(1,3-dimethyl-2,6-dioxopurin-7-yl)acetic acid |
| Standard InChI | InChI=1S/C13H18Br2N2O.C9H10N4O4/c14-9-5-8(13(16)12(15)6-9)7-17-10-1-3-11(18)4-2-10;1-11-7-6(8(16)12(2)9(11)17)13(4-10-7)3-5(14)15/h5-6,10-11,17-18H,1-4,7,16H2;4H,3H2,1-2H3,(H,14,15) |
| Standard InChI Key | IPUHJDQWESJTGD-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(=O)O.C1CC(CCC1NCC2=C(C(=CC(=C2)Br)Br)N)O |
| Canonical SMILES | CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(=O)O.C1CC(CCC1NCC2=C(C(=CC(=C2)Br)Br)N)O |
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